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Compound of Interest

Compound Name: Demethyleneberberine chloride

Cat. No.: B15620807 Get Quote

Disclaimer: This document provides a summary of the currently available information on

demethyleneberberine chloride. It is intended for researchers, scientists, and drug

development professionals. A comprehensive, standardized toxicological profile for

demethyleneberberine chloride is not readily available in the public domain. The information

herein is collated from pharmacological research and safety data for a related compound, and

its limitations are explicitly stated.

Introduction
Demethyleneberberine (DMB), a natural derivative of berberine, is a compound of growing

interest in the scientific community.[1] Primarily investigated for its therapeutic potential, DMB

has demonstrated a range of pharmacological activities, including anti-inflammatory,

antioxidant, and anti-cancer effects.[1][2][3][4] This technical guide aims to synthesize the

existing knowledge regarding the toxicological and safety profile of demethyleneberberine
chloride, drawing from available research and analogous compounds.

Quantitative Toxicological Data
A thorough review of publicly available scientific literature and safety databases reveals a

significant lack of quantitative toxicological data for demethyleneberberine chloride. Key

metrics such as LD50 (median lethal dose), NOAEL (No-Observed-Adverse-Effect Level), and

other standard toxicological endpoints have not been established for this specific compound.
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Safety Data for the Related Compound: Berberine
Chloride
While no specific safety data sheet (SDS) for demethyleneberberine chloride was found,

information is available for the parent compound, berberine chloride. It is crucial to note that

this information is not directly applicable to demethyleneberberine chloride but may offer a

preliminary point of reference for handling and safety precautions.
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Test Species

Route of

Administratio

n

Dose
Observed

Effects
Source

Acute Oral

Toxicity

(LD50)

Rat Oral > 15 g/kg Not specified [5][6]

Skin Contact Not specified Dermal Not specified
May cause

skin irritation.
[5]

Eye Contact Not specified Ocular Not specified
May cause

eye irritation.
[5]

Ingestion Not specified Oral Not specified

May cause

constipation

and may

affect the

central

nervous

system

(somnolence)

. May cause

hypoglycemia

.

[5]

Carcinogenici

ty
Not specified Not specified Not specified

Not

considered

carcinogenic.

[5]

Reproductive

Toxicity
Not specified Not specified Not specified

No data

available.
[5]

It is imperative to reiterate that the data in this table pertains to berberine chloride, not

demethyleneberberine chloride. The toxicological profile of demethyleneberberine chloride
may differ significantly.
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Known Mechanisms of Action and Signaling
Pathways
Research into the therapeutic applications of demethyleneberberine has elucidated several key

signaling pathways through which it exerts its biological effects. These mechanisms are central

to understanding its potential interactions within biological systems.

Anti-Inflammatory Effects via NF-κB Pathway Inhibition
Demethyleneberberine has been shown to alleviate inflammatory conditions by inhibiting the

NF-κB signaling pathway.[2][3][4][7] This pathway is a critical regulator of the inflammatory

response, and its inhibition by DMB leads to a reduction in the production of pro-inflammatory

cytokines such as IL-6 and TNF-α.[7]
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Inhibition of the NF-κB Signaling Pathway by Demethyleneberberine.

Metabolic Regulation via AMPK Activation
Demethyleneberberine acts as an activator of AMP-activated protein kinase (AMPK).[2][3][4]

AMPK is a key sensor of cellular energy status and plays a crucial role in regulating

metabolism. DMB's ability to activate AMPK is being explored in the context of non-alcoholic

fatty liver disease (NAFLD).[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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